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Compound of Interest

Compound Name: FXIIa-IN-4

Cat. No.: B12368492 Get Quote

For researchers, scientists, and drug development professionals working with FXIIa-IN-4, a

potent and selective human Factor XIIa inhibitor, adherence to strict safety protocols is

paramount. This document provides immediate, essential information for the safe handling,

storage, and disposal of this compound, ensuring the well-being of laboratory personnel and

the integrity of experimental outcomes.

Personal Protective Equipment (PPE)
When handling FXIIa-IN-4, a comprehensive approach to personal protection is crucial. The

following PPE is recommended to minimize exposure and ensure safety.
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PPE Category Recommended Equipment
Specifications & Best
Practices

Eye and Face Protection
Safety goggles with side-

shields or a full-face shield.[1]

Standard laboratory safety

glasses are insufficient.

Goggles or a face shield are

necessary to protect against

splashes.[1]

Hand Protection
Chemical-resistant protective

gloves.

Inspect gloves for any tears or

punctures before use. Change

gloves immediately if they

become contaminated.

Skin and Body Protection Laboratory coat.

Ensure the lab coat is fully

buttoned. Consider a

chemically resistant apron for

larger quantities.

Respiratory Protection Suitable respirator.[1]

Use in a well-ventilated area or

under a fume hood to avoid

inhalation of dust or aerosols.

[1][2]

Operational Plans: Handling and Storage
Proper handling and storage are critical to maintain the stability and efficacy of FXIIa-IN-4 and

to prevent accidental exposure.

Handling:

Ventilation: Always handle FXIIa-IN-4 in a well-ventilated area, preferably within a chemical

fume hood to minimize inhalation risk.[1][2]

Avoid Contact: Take all necessary precautions to avoid direct contact with the skin, eyes, and

clothing.[1][2]

Aerosol Prevention: Avoid the formation of dust and aerosols during handling.[1][2]
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Storage:

Powder Form: Store the solid form of FXIIa-IN-4 at -20°C for up to 3 years.

In Solvent: For stock solutions, store at -80°C for up to 6 months or at -20°C for up to 1

month.[3]

Disposal Plan
All waste materials containing FXIIa-IN-4 must be treated as hazardous chemical waste and

disposed of in accordance with institutional and local regulations.

Waste Containers: Use designated, clearly labeled, and sealed containers for solid and liquid

waste.

Contaminated Materials: Any materials that have come into contact with FXIIa-IN-4, such as

pipette tips, tubes, and gloves, should be disposed of as hazardous waste.

Spills: In the event of a spill, absorb the material with an inert absorbent and place it in a

sealed container for disposal. Ensure the area is thoroughly cleaned and decontaminated.[2]

Quantitative Data Summary
The following table summarizes the key quantitative information for FXIIa-IN-4.

Property Value

Molecular Formula C₁₁H₉FN₄O₃

Molecular Weight 264.21 g/mol

IC₅₀ (FXIIa) 0.032 μM

IC₅₀ (Thrombin) 0.30 μM

IC₅₀ (FXIa) >50 μM

Solubility in DMSO 25 mg/mL (94.62 mM)
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Experimental Protocol: Preparation of a Stock
Solution
This protocol outlines the steps for preparing a stock solution of FXIIa-IN-4. All procedures

should be conducted within a chemical fume hood while wearing the appropriate PPE.

Equilibration: Allow the vial of solid FXIIa-IN-4 to equilibrate to room temperature before

opening to prevent moisture condensation.

Solvent Addition: Based on the desired stock concentration, calculate the required volume of

dimethyl sulfoxide (DMSO). For example, to prepare a 10 mM stock solution from 1 mg of

FXIIa-IN-4, add 0.3785 mL of DMSO.

Dissolution: Add the calculated volume of DMSO to the vial. To aid dissolution, the solution

can be sonicated, warmed, and heated to 60°C.[3]

Storage: Once fully dissolved, aliquot the stock solution into smaller, single-use vials to avoid

repeated freeze-thaw cycles and store at -80°C or -20°C as recommended.[3]

FXIIa Signaling Pathway in Coagulation
The diagram below illustrates the role of Factor XIIa (FXIIa) in the intrinsic pathway of the

coagulation cascade. Contact with negatively charged surfaces triggers the conversion of

Factor XII (FXII) to its active form, FXIIa. FXIIa then initiates a cascade of enzymatic reactions,

ultimately leading to the formation of a fibrin clot. FXIIa-IN-4 acts as an inhibitor of FXIIa,

thereby blocking this cascade.
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Caption: Role of FXIIa in the intrinsic coagulation cascade and its inhibition by FXIIa-IN-4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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